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Executive Summary

Polychlorinated biphenyl (PCB) 118 is a mono-ortho-substituted "dioxin-like" congener of
significant toxicological concern due to its persistence, bioaccumulation, and ability to elicit
adverse biological responses via the aryl hydrocarbon receptor (AhR). Accurate quantification
at trace levels is critical for environmental monitoring, food safety assessment, and
toxicological research. High-resolution mass spectrometry, particularly when coupled with gas
chromatography (GC-HRMS), has become the definitive analytical technique for this purpose.
Its exceptional mass accuracy and resolving power allow for the unambiguous identification
and quantification of PCB 118, even in the most complex matrices, by separating it from co-
eluting isomers and isobaric interferences.
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This guide provides an in-depth overview of the principles, a detailed workflow, and a step-by-
step protocol for the quantification of PCB 118 using isotope dilution GC-HRMS, grounded in
the framework of established regulatory methods like U.S. EPA Method 1668.[1][2][3]

The Analytical Imperative: Why GC-HRMS for PCB
118?

The analytical challenge with PCB 118 (2,3',4,4',5-Pentachlorobiphenyl) lies in its trace-level
presence within a complex mixture of up to 208 other PCB congeners and a myriad of other
environmental contaminants.

e Specificity: Low-resolution mass spectrometry can suffer from isobaric interferences, where
other compounds have the same nominal mass as PCB 118, leading to false positives or
overestimated concentrations. HRMS instruments, operating at a resolving power of
>10,000, can distinguish between the exact mass of the target analyte and that of interfering
ions, ensuring confident identification.[4][5][6]

o Sensitivity: The high selectivity of HRMS reduces chemical noise, dramatically improving the
signal-to-noise ratio and enabling the detection and quantification of PCB 118 at the
picogram (pg) to femtogram (fg) level.[6][7][8] This is essential for analyzing samples where
concentrations are in the parts-per-trillion (ppt) or parts-per-quadrillion (ppq) range.

e The Gold Standard of Quantification: The isotope dilution method is the most robust
guantification technique available for this analysis.[9][10] By spiking the sample with a known
guantity of a stable isotope-labeled analog of PCB 118 (e.g., 13C12-PCB 118), any analyte
loss during the extensive sample preparation process is accounted for. Quantification is
based on the response ratio of the native analyte to its labeled standard, providing highly
accurate and precise results that are corrected for both matrix effects and procedural losses.
[11][12][13]

The Isotope Dilution Quantification Workflow

The accurate measurement of PCB 118 is as dependent on meticulous sample preparation as
it is on advanced instrumentation. The overall process is a multi-stage workflow designed to
isolate the target analyte from a complex sample matrix, remove interferences, and present a
clean extract for instrumental analysis.
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Sample Preparation
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8. Peak Identification
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9. Quantification
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'

10. Data Reporting
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Caption: A comprehensive workflow for PCB 118 quantification.
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Detailed Protocol: PCB 118 in Sediment/Soil

This protocol is based on the principles outlined in U.S. EPA Method 1668 and is intended for

the analysis of solid matrices like soil or sediment.[1][14]

Materials and Reagents

Solvents: Toluene, hexane, acetone, dichloromethane (DCM), nonane. All solvents must be
pesticide grade or equivalent.

Standards:

o Native PCB 118 calibration standards.

o 13Ciz-labeled PCB 118 internal standard (for spiking).
o 13Ci2-labeled recovery (syringe) standard.

Reagents: Anhydrous sodium sulfate (baked at 400°C), concentrated sulfuric acid, activated
silica gel, Florisil, and activated carbon.

Apparatus: Soxhlet extraction system, rotary evaporator or nitrogen blow-down apparatus,
glass chromatography columns, gas chromatograph coupled to a high-resolution mass
spectrometer (GC-HRMS).

Sample Preparation and Extraction

Sample Homogenization: Air-dry the sediment/soil sample and sieve to remove large debris.
Homogenize thoroughly.

Spiking: Weigh approximately 10 g of the homogenized sample into a Soxhlet thimble. Spike
the sample with a known amount of 13C12-PCB 118 internal standard solution. This step is
critical as it forms the basis for accurate quantification by isotope dilution.

Drying: Mix the spiked sample with anhydrous sodium sulfate until it is a free-flowing powder.
This removes residual water which can hinder extraction efficiency.
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» Soxhlet Extraction: Place the thimble in a Soxhlet extractor and extract with a
toluene/acetone mixture for 16-24 hours.[15] This exhaustive extraction ensures the
guantitative transfer of lipophilic compounds like PCBs from the sample matrix into the
solvent.

o Concentration: After extraction, concentrate the solvent extract to approximately 1-2 mL
using a rotary evaporator or nitrogen blow-down system.

Extract Cleanup (Interference Removal)

The raw extract contains a high concentration of lipids and other co-extracted materials that
must be removed.

 Acidic Silica Column: Prepare a chromatography column with sulfuric acid-impregnated silica
gel. Apply the concentrated extract to the column and elute with hexane. The concentrated
sulfuric acid aggressively oxidizes and retains lipids and other biogenic interferences while
allowing the chemically stable PCBs to pass through.[12][15]

o Fractionation on Carbon Column: Further cleanup and fractionation are often required to
separate PCBs from other persistent organic pollutants (POPs).[16]

o Pack a multi-layer column containing materials like Florisil and activated carbon.
o Apply the extract from the acid cleanup step.

o Elute with different solvents to separate PCB classes. For example, a hexane/DCM
mixture can elute mono-ortho PCBs (including PCB 118), while a reverse elution with
toluene is needed to recover the more toxic non-ortho (coplanar) PCBs.[15] This step is
crucial for separating dioxin-like PCBs into distinct fractions, which simplifies
chromatographic analysis and prevents signal suppression.

» Final Concentration: Concentrate the collected PCB 118 fraction and perform a solvent
exchange into a small, known volume of a non-volatile solvent like nonane. Add the syringe
standard just prior to analysis to monitor instrument performance.

GC-HRMS Instrumental Analysis
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The cleaned extract is now ready for instrumental analysis. The goal is to chromatographically
separate PCB 118 from other congeners and detect it with high mass accuracy.

Typical GC-HRMS Parameters
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Parameter

Typical Setting

Rationale

Gas Chromatograph

60 m x 0.25 mm ID, 0.25 pm

Provides the necessary

GC Column i resolving power to separate
film (e.g., DB-5ms, HT-8) )
complex PCB isomers.[8][17]
Ensures maximum transfer of
Injection 1-2 yL, Splitless the analyte onto the column for

trace-level detection.

Injector Temperature

280 - 300°C

Promotes rapid volatilization of

the analytes.

Carrier Gas

Helium, Constant Flow (~1.2

mL/min)

Inert carrier gas providing
good chromatographic

efficiency.

Oven Program

Ramped: e.g., 150°C (1 min),
15°C/min to 200°C, 5°C/min to
310°C (hold 10 min)

A carefully optimized
temperature ramp is essential
to separate PCB 118 from
closely eluting congeners like
PCB 123.[5][17]

Mass Spectrometer

lonization Mode

Electron lonization (El) at 70
eV

Standard, robust ionization
technique that produces
repeatable fragmentation

patterns.

Mass Resolution

> 10,000 (10% valley

definition)

This is the core requirement. It
ensures that the exact mass of
PCB 118 is resolved from
potential isobaric

interferences.[5][8]

Acquisition Mode

Selected lon Monitoring (SIM)

Increases sensitivity by
monitoring only the specific

m/z values relevant to the
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target analytes and their

standards.

Maintains analytes in the gas
Source Temperature 250 - 280°C phase and prevents

contamination.

Selected lon Monitoring (SIM) for PCB 118

For pentachlorobiphenyls like PCB 118, the molecular ion cluster is monitored. The two most
abundant isotopes are used for quantification and confirmation.

Analyte lon Type Exact Mass (m/z) Purpose

PCB 118 (Native) [M]* 323.8982 Confirmation

[M+2]* 325.8953 Quantification

13C12-PCB 118 _ _
[M]* 335.9385 Confirmation

(Standard)

[M+2]* 337.9355 Quantification

Data Analysis, Quantification, and Quality Control
Identification Criteria

For a peak to be positively identified as PCB 118, it must meet three criteria:

e The retention time must fall within a specified window established by the analysis of
authentic standards.

e The signals for both the quantification and confirmation ions must maximize simultaneously.

e The ratio of the confirmation ion to the quantification ion must be within +15% of the
theoretical or measured ratio from a calibration standard.[18]

Quantification

The concentration of PCB 118 in the sample is calculated using the isotope dilution formula:
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Concentration = (Ax * Qi) / (Ar * RRF * W)

Where:

Ax = Peak area of the native PCB 118 quantification ion.

Al = Peak area of the labeled standard quantification ion.

W = Weight or volume of the sample.

Quality Control (QC)

A robust analytical method requires stringent QC checks to ensure data is trustworthy.

Qi = Quantity of the labeled standard (*3C12-PCB 118) added to the sample.

RRF = Mean Relative Response Factor from the initial calibration curve.

QC Parameter

Acceptance Criteria

Purpose

Calibration Curve

= 5 points, R2>0.99

Verifies instrument linearity
over the working concentration

range.

Method Blank

Below Limit of Quantification

(LOQ)

Confirms that no contamination
was introduced during sample

preparation.

Internal Standard Recovery

Typically 40-130%

Monitors the efficiency of the
entire analytical process for

each sample.[7]

lon Abundance Ratio

Within +15% of theoretical

value

Confirms the identity of the

target analyte.[18]

Matrix Spike

Recovery within 70-130%

Assesses the accuracy of the
method in the specific sample

matrix.
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using ionization efficiency prediction for electrospray. Journal of Cheminformatics. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [high-resolution mass spectrometry for PCB 118
guantification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207850/docs#high-resolution-mass-spectrometry-
for-pcb-118-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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